Cas no 2171971-68-7 (1-(2,4,5-trimethylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(2,4,5-trimethylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2171971-68-7
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 5891250
• PubChem ID: 165521770
• Update Time: 2023-12-30

1-(2,4,5-trimethylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethylphenyl)ethane-1-sulfonyl fluoride
• EN300-1450739
• 2171971-68-7

• Inchi： 1S/C11H15FO2S/c1-7-5-9(3)11(6-8(7)2)10(4)15(12,13)14/h5-6,10H,1-4H3
• InChI Key： JWGUIHUYLKHBPU-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=C(C)C(C)=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų